Cas no 1807270-86-5 (3-Bromo-6-nitropicolinamide)

• Product Name: 3-Bromo-6-nitropicolinamide
• CAS No: 1807270-86-5
• MF: C₆H₄BrN₃O₃
• MW: 246.018260002136
• CID: 4803015
• Update Time: 2025-06-08

3-Bromo-6-nitropicolinamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-nitropicolinamide

• Inchi： 1S/C6H4BrN3O3/c7-3-1-2-4(10(12)13)9-5(3)6(8)11/h1-2H,(H2,8,11)
• InChI Key： WOSPLBYZCYLUOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C([N+](=O)[O-])N=C1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 3-Bromo-6-nitropicolinamide

Professional Introduction to 3-Bromo-6-nitropicolinamide (CAS No. 1807270-86-5)

3-Bromo-6-nitropicolinamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1807270-86-5, this molecule represents a unique structural motif that combines both bromine and nitro functional groups, making it a versatile intermediate in synthetic chemistry. The presence of these substituents not only enhances its reactivity but also opens up numerous possibilities for further derivatization and application in drug discovery.

The compound belongs to the class of heterocyclic amides, which are widely recognized for their biological activity and pharmacological potential. In recent years, there has been a growing interest in exploring the therapeutic properties of nitroaromatic compounds, particularly those that incorporate bromine atoms. These elements are known to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

One of the most compelling aspects of 3-Bromo-6-nitropicolinamide is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications at the nitro and bromine positions can significantly alter the pharmacokinetic profile of the compound, making it more suitable for certain therapeutic applications.

Recent advancements in computational chemistry have further facilitated the design of derivatives based on 3-Bromo-6-nitropicolinamide. By employing molecular modeling techniques, scientists can predict the behavior of different structural variants with high accuracy. This approach has been particularly valuable in identifying potential drug candidates that exhibit favorable interactions with biological receptors.

The synthesis of 3-Bromo-6-nitropicolinamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of both bromine and nitro groups necessitates careful optimization to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

In the realm of drug discovery, 3-Bromo-6-nitropicolinamide has been explored for its potential as an intermediate in the development of antimicrobial agents. The combination of bromine and nitro functionalities is known to disrupt bacterial cell membranes, leading to increased susceptibility to antibiotics. This property makes it a promising candidate for combating resistant strains of bacteria.

Epidemiological studies have also highlighted the importance of nitroaromatic compounds in addressing global health challenges. The ability of these molecules to modulate inflammatory pathways has been linked to their efficacy in treating chronic inflammatory diseases. As such, 3-Bromo-6-nitropicolinamide represents a valuable asset in ongoing research efforts aimed at developing novel therapeutics.

The role of computational tools in analyzing the pharmacological properties of 3-Bromo-6-nitropicolinamide cannot be overstated. High-throughput virtual screening has enabled researchers to rapidly assess large libraries of compounds, identifying those with optimal binding profiles. This approach has significantly reduced the time and cost associated with drug discovery, accelerating the development pipeline.

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like 3-Bromo-6-nitropicolinamide. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader sustainability goals within the pharmaceutical industry, ensuring that new drugs are developed responsibly.

In conclusion, 3-Bromo-6-nitropicolinamide (CAS No. 1807270-86-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents, particularly those targeting bacterial infections and chronic inflammatory diseases. As research continues to evolve, this compound is likely to play an increasingly important role in addressing global health challenges.